CXCR
  • PS372424 hydrochloride
    PS372424 hydrochloride
    • Cat. No.:
    • B560410
    • CAS No.:
    • 914291-61-5
    • Molecular Formula:
    • C33H45ClN6O4
    • Molecular Weight:
    • 625.2 g/mol
    Description
    PS372424 HCl is a specific agonist of human CXCR3. It has been shown to induce phosphorylation of ERK and block CXCL11 induced migration of CD45+ cells to air pouches generated on humanized mice....
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  • BC-1485
    BC-1485
    • Cat. No.:
    • B605971
    • CAS No.:
    • Molecular Formula:
    • C19H21N5O5S
    • Molecular Weight:
    • 431.5 g/mol
    Description
    BC-1485 is a first-in-class inhibitor of Fibrosis-inducing E3 ligase 1 (FIEL1 ), which disrupts FIEL1-directed PIAS4 ubiquitination.
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  • Emapticap pegol
    Emapticap pegol
    • Cat. No.:
    • B608548
    • CAS No.:
    • 1390631-57-8
    • Molecular Formula:
    • C18H37N2O10P
    • Molecular Weight:
    • 472.5 g/mol
    Description
    Lexaptepid pegol is a structured mirror-image L-oligoribonucleotide known as a Spiegelmer.
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  • SX-517
    SX-517
    • Cat. No.:
    • B611091
    • CAS No.:
    • 1240494-13-6
    • Molecular Formula:
    • C19H16BFN2O3S
    • Molecular Weight:
    • 382.2 g/mol
    Description
    SX-517 is a potent noncompetitive boronic acid CXCR1/2 antagonist. SX-517 inhibited CXCL1-induced Ca(2+) flux (IC50 = 38 nM) in human PMNs but had no effect on the Ca(2+) flux induced by C5a, fMLF, or PAF. SX-5...
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  • SX-682
    SX-682
    • Cat. No.:
    • B611092
    • CAS No.:
    • 1648843-04-2
    • Molecular Formula:
    • C19H14BF4N3O4S
    • Molecular Weight:
    • 467.2 g/mol
    Description
    CXCR1/2 Inhibitor SX-682 is an orally bioavailable, selective and reversible antagonist of C-X-C motif chemokine receptors 1 (CXCR1) and 2 (CXCR2), with potential anti-inflammatory and antineoplastic activities. Upon administration CXCR1/2 inhibitor SX-682 selectively and allosterically binds to CXCR 1 and 2 and inhibits their activation by tumor-secreted chemokines. This inhibits CXCR1/2-mediated signaling, reduces both recruitment and migration of immunosuppressive myeloid-derived suppressor cells (MDSCs) and neutrophils in the tumor microenvironment (TME), inhibits inflammatory processes and abrogates the immunosuppressive-induced nature of the TME. This allows effector cells, such as natural killer (NK) cells and cytotoxic T-lymphocytes (CTLs), to kill and eliminate cancer cells. This inhibits tumor cell migration, metastasis, angiogenesis and tumor cell proliferation. CXCR1 and 2, G protein-coupled receptor proteins located on myeloid cells and certain tumor cells, play key roles in the immunosuppressive nature of the TME, tumor metastasis, therapy-resistance and myeloid cell suppression. They play a key role in inflammation and their expression is elevated in several inflammatory-driven diseases.
    SX-682 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 7 investigational indications."> SX-682 is under investigation in clinical trial NCT04574583 (Phase I/II Trial Investigating the Safety, Tolerability, Pharmacokinetics, Immune and Clinical Activity of SX-682 in Combination With Bintrafusp Alfa ...
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  • USL311
    USL311
    • Cat. No.:
    • B611602
    • CAS No.:
    • 1373268-67-7
    • Molecular Formula:
    • C24H34N6O
    • Molecular Weight:
    • 422.6 g/mol
    Description
    USL-311 is under investigation in clinical trial NCT02765165 (Phase 1/2 Study of USL311 Alone and in Combination With Lomustine in Subjects With Advanced Solid Tumors and Relapsed/Recurrent Glioblastoma Multifor...
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  • CXCR4 antagonist 1
    CXCR4 antagonist 1
    • Cat. No.:
    • B8586531
    • CAS No.:
    • Molecular Formula:
    • C27H43N7
    • Molecular Weight:
    • 465.7 g/mol
    Description
    CXCR4 antagonist 1 is a useful research compound. Its molecular formula is C27H43N7 and its molecular weight is 465.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CXCR4 antagonist 1 suita...
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  • BVT173187
    BVT173187
    • Cat. No.:
    • B10772753
    • CAS No.:
    • Molecular Formula:
    • C14H10Cl3NO2
    • Molecular Weight:
    • 330.6 g/mol
    Description
    BVT173187 is a useful research compound. Its molecular formula is C14H10Cl3NO2 and its molecular weight is 330.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BVT173187 suitable for many r...
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  • FC131
    FC131
    • Cat. No.:
    • B15609630
    • CAS No.:
    • Molecular Formula:
    • C36H47N11O6
    • Molecular Weight:
    • 729.8 g/mol
    Description
    Cyclo[3-(2-naphthalenyl)-l-alanylglycyl-d-tyrosyl-l-arginyl-l-arginyl] is an oligopeptide.
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  • HBP08
    HBP08
    • Cat. No.:
    • B15609631
    • CAS No.:
    • Molecular Formula:
    • C60H77N17O14
    • Molecular Weight:
    • 1260.4 g/mol
    Description
    HBP08 is a useful research compound. Its molecular formula is C60H77N17O14 and its molecular weight is 1260.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HBP08 suitable for many research...
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